DSPE-PEG-Mannose

• Molecular Formula: C52H98NO18P
• Molecular Weight: 1056.3 g/mol
• InChI: InChI=1S/C52H98NO18P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-45(54)66-39-43(70-46(55)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)40-69-72(62,63)68-36-35-53-52(61)65-38-37-64-42-47(56)67-41-44-48(57)49(58)50(59)51(60)71-44/h43-44,48-51,57-60H,3-42H2,1-2H3,(H,53,61)(H,62,63)/t43?,44-,48-,49+,50+,51-/m1/s1
• InChIKey: UNFISFDWUMLNAI-MZVFMGNASA-N

DSPE-PEG-Mannose: Compound Overview and Procurement Baseline

DSPE-PEG-Mannose (CAS 1829524-73-3) is a PEGylated, mannose-terminated phospholipid conjugate comprising a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor, a polyethylene glycol (PEG) spacer (commonly 2000 or 5000 Da), and a terminal α-D-mannopyranosyl moiety . It belongs to the class of sugar-functionalized DSPE-PEG lipids used to confer active receptor-targeting capability to liposomes, lipid nanoparticles (LNPs), and mixed micelles. The mannose ligand engages the macrophage mannose receptor (MMR/CD206) and the dendritic cell-specific ICAM-3 grabbing non-integrin (DC-SIGN) with high specificity, enabling receptor-mediated endocytosis in antigen-presenting cells . The DSPE anchor embeds stably into lipid bilayers, while the PEG spacer provides a hydrophilic steric barrier that reduces opsonization and prolongs systemic circulation — a structural feature that distinguishes it from non-PEGylated mannosylated lipids (e.g., cetylmannoside) that lack long-circulating stealth properties.

1

Enables macrophage and dendritic cell targeting via mannose receptor (CD206) and DC-SIGN engagement studies.

2

PEG spacer supports stealth properties and prolonged circulation in liposome/LNP research models.

3

Distinct from non-PEGylated mannosylated lipids; allows tuning of PEG density vs. ligand accessibility.

Why DSPE-PEG-Mannose Outperforms Alternatives in Immune Cell Targeting

The three-component architecture of DSPE-PEG-Mannose — hydrophobic anchor, tunable PEG spacer, and terminal mannose ligand — creates a functional vector whose targeting selectivity, pharmacokinetic profile, and formulation stability cannot be reproduced by any single generic substitute. Replacing the mannose moiety with DSPE-mPEG eliminates receptor-mediated targeting entirely, directing payloads passively to liver parenchyma rather than to macrophages [1]. Substituting galactose for mannose shifts intrahepatic distribution dramatically toward hepatocytes (parenchymal:non-parenchymal ratio of 93:7 for galactosylated vs. Kupffer-cell-directed for mannosylated liposomes) [2], while glucose-conjugated DSPE-PEG favors GLUT-overexpressing tumor cells (e.g., C6 glioma) rather than professional antigen-presenting cells [3]. Furthermore, the PEG spacer length and mannose surface density are interdependent parameters that jointly determine whether a formulation favors in vitro macrophage uptake or in vivo spleen accumulation — a tunability dimension absent in non-PEGylated or single-component targeting systems [1]. These factors make interchanging DSPE-PEG-sugar variants without experimental re-optimization a high-risk decision for procurement.

DSPE-mPEG lacks mannose targeting

Replacing with non-mannosylated DSPE-mPEG eliminates receptor-mediated uptake, shifting payload passively to liver parenchyma instead of macrophages.

Galactose redirects to hepatocytes

DSPE-PEG-Galactose drives dominant hepatocyte accumulation (parenchymal:non-parenchymal ~93:7), opposite to Kupffer-cell-directed mannose targeting.

PEG density alters mannose accessibility

PEG spacer length and mannose surface density are interdependent; excessive PEG shielding may sterically block ligand engagement and change in vivo distribution.

• [1] Yeo S, Kim MJ, Shim G, et al. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. Int J Pharm. 2024;662:124540. DOI: 10.1016/j.ijpharm.2024.124540. View Source
• [2] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. J Drug Target. 1999;7(1):53-63. DOI: 10.3109/10611869908996849. View Source
• [3] Zhang C, Wang Y, Zhao Y, et al. Influences of different sugar ligands on targeted delivery of liposomes. J Drug Target. 2020;28(7-8):789-799. DOI: 10.1080/1061186X.2020.1744158. View Source

DSPE-PEG-Mannose Comparative Performance Evidence

Enhanced Spleen Accumulation of Mannose-Targeted LNPs

High PEG shielding sLNPs coated with a mixture of DSPE-methoxyPEG (DP) and DSPE-PEG-mannose (DPM) at a DP/DPM molar ratio of 5/5 exhibited 2.7-fold greater accumulation in the red pulp of spleens compared with naked sLNPs (no mannose) after intravenous injection in mice, as quantified by ex vivo IVIS imaging and spectrofluorometric analysis of tissue homogenates at 24 h post-injection [1]. This effect was dependent on both PEG shielding density and mannose ligand density: low PEG shielding sLNP-DPMs displayed superior uptake by RAW 264.7 macrophages in vitro, whereas high PEG shielding sLNP-DPMs showed significantly greater spleen accumulation in vivo, demonstrating that the optimal design parameters differ between in vitro and in vivo contexts [1].

Enhanced Spleen Accumulation

Head-to-head

2.7-fold greater red pulp spleen accumulation

Reported spleen-targeting advantage over non-mannosylated LNPs.

Requires high PEG shielding and co-optimized mannose density; in vitro vs. in vivo conditions differ.

Evidence Dimension	In vivo spleen red pulp accumulation (ex vivo fluorescence imaging, 24 h post i.v. injection)
Target Compound Data	High PEG shielding sLNPs with DP/DPM at 5/5 molar ratio: 2.7-fold greater accumulation vs. naked sLNPs
Comparator Or Baseline	Naked sLNPs (phosphatidylserine-incorporated LNPs without mannose coating)
Quantified Difference	2.7-fold increase in red pulp spleen accumulation (p < 0.05)
Conditions	Mouse model, intravenous injection, DID-labeled sLNPs at 0.05 mg/kg, ex vivo IVIS imaging and tissue homogenate spectrofluorometry at 24 h post-injection; RAW 264.7 murine macrophage cell line for in vitro uptake

Why This Matters

For procurement decisions involving spleen-targeted nucleic acid vaccines or immunomodulators, DSPE-PEG-Mannose incorporation into LNP formulations provides a quantifiable 2.7-fold targeting advantage over non-mannosylated PEG-LNPs, directly impacting payload delivery efficiency to splenic antigen-presenting cells.

• [1] Yeo S, Kim MJ, Shim G, et al. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. Int J Pharm. 2024;662:124540. DOI: 10.1016/j.ijpharm.2024.124540. View Source

Mannose vs. Galactose: Liver Cell Targeting Specificity

In a direct comparison of sugar-modified sterically stabilized liposomes (containing PEG-2000-DSPE), mannosylation shifted intrahepatic distribution toward Kupffer cells (non-parenchymal cells), while galactosylation of sterically stabilized liposomes produced a parenchymal-to-non-parenchymal (P:NP) cell distribution ratio of 93:7, indicating almost exclusive hepatocyte targeting [1]. In contrast, conventional liposomes without sugar residues distributed 40% to parenchymal and 60% to non-parenchymal cells. Incorporation of PEG-2000-DSPE alone (without sugar) shifted uptake slightly in favor of parenchymal cells (47%), but only mannose conjugation specifically redirected distribution toward Kupffer cells [1]. This demonstrates that the terminal sugar identity — mannose vs. galactose — is the decisive determinant of intrahepatic cell-type targeting, not the PEG-DSPE backbone.

Mannose vs. Galactose

Head-to-head

Kupffer-cell-directed vs. 93% hepatocyte targeting for galactose

Supports Kupffer cell targeting selection over hepatocyte-directed ligands.

Intrahepatic distribution qualitatively opposite; review cell-type-specific requirements.

Evidence Dimension	Intrahepatic distribution of liposomes to parenchymal (P) vs. non-parenchymal (NP) cells in mouse liver
Target Compound Data	Mannosylated sterically stabilized liposomes: distribution shifted toward Kupffer cells (NP cells); opposite pattern to galactosylated liposomes
Comparator Or Baseline	Galactosylated sterically stabilized liposomes: P:NP = 93:7 (dominant hepatocyte targeting); Conventional liposomes (no sugar): P:NP = 40:60; PEG-2000-DSPE only (no sugar): 47% P cells
Quantified Difference	Mannosylation produces a qualitatively opposite intrahepatic distribution pattern compared with galactosylation (Kupffer-cell-directed vs. hepatocyte-directed); galactosylation achieves 93% hepatocyte targeting (P:NP 93:7)
Conditions	Mouse liver biodistribution study, radiolabeled liposomes, intrahepatic cell separation and quantification

Why This Matters

When the therapeutic target is liver-resident macrophages (Kupffer cells) rather than hepatocytes, DSPE-PEG-Mannose is the appropriate procurement choice; selecting DSPE-PEG-Galactose would misdirect payload to hepatocytes, resulting in a 93% off-target distribution to the wrong hepatic cell population.

• [1] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. J Drug Target. 1999;7(1):53-63. DOI: 10.3109/10611869908996849. View Source

Mannosylated vs. PEGylated Nanoparticles: Macrophage Uptake and Stability

Nanoprodrugs formulated with DSPE-PEG-mannose (DSPE-PEG-Man) at up to 75% of the lipid composition (75/25 DSPE-PEG-Man/DSPE-mPEG ratio) produced 200 nm particles with a polydispersity index below 0.2, a negative zeta potential ranging from −10 to −30 mV, and one-month colloidal stability at 4 °C [1]. Encapsulation efficiency of the budesonide palmitate prodrug approached 100%, achieving a final drug loading of 50–60% (w/w). Lectin agglutination confirmed accessible mannose on the nanoprodrug surface. After 24 and 48 h of incubation with RAW 264.7 macrophages, mannosylated nanoparticles showed significantly greater internalization compared with PEGylated (non-mannosylated) nanoparticles, as quantified by flow cytometry and confocal microscopy. Mannose receptor-mediated uptake was confirmed through a mannan inhibition study, in which excess mannan competitor substantially reduced nanoparticle internalization [1].

Macrophage Uptake

Head-to-head

Significantly greater internalization vs. non-mannosylated NPs

Reported receptor-mediated macrophage uptake context.

Confirmed by mannan competition; stable formulation (PDI

PEG Shielding Density

Reported

Maximal Con-A recognition at PEG crowding ~0.75; abolished at ≥1.0

PEG density controls mannose ligand accessibility.

Excessive shielding blocks receptor engagement; co-optimize PEG/mannose ratio.

Optimal DC Ligand Density

Head-to-head

10 mol% Mannose-PEG3000-DSPE with BCAT/DOPE matrix

Reported optimal ligand density for dendritic cell transfection.

Synergistic with endosomolytic helper lipids; mannose alone insufficient.

Evidence Dimension	Nanoparticle internalization by RAW 264.7 macrophages (flow cytometry, confocal microscopy) and formulation colloidal stability
Target Compound Data	Mannosylated nanoprodrugs (75% DSPE-PEG-Man): significantly greater internalization at 24 h and 48 h vs. PEGylated NPs; 200 nm particle size; PDI <0.2; zeta potential −10 to −30 mV; one-month stability at 4 °C; ~100% encapsulation efficiency; 50–60% (w/w) drug loading
Comparator Or Baseline	PEGylated nanoparticles without mannose (DSPE-mPEG only): lower internalization by RAW 264.7 macrophages; uptake not inhibited by mannan competition
Quantified Difference	Significantly greater internalization (p < 0.05) of mannosylated vs. PEGylated NPs at both 24 h and 48 h; mannan inhibition confirmed CD206-mediated mechanism; formulation stable for 1 month at 4 °C with PDI maintained below 0.2
Conditions	RAW 264.7 murine macrophage cell line; budesonide palmitate nanoprodrug formulation by emulsion-evaporation; flow cytometry and confocal microscopy; mannan competition assay; storage at 4 °C for stability assessment

Why This Matters

This evidence confirms that DSPE-PEG-Mannose confers receptor-specific macrophage targeting that is not achievable with non-mannosylated DSPE-PEG, while simultaneously maintaining formulation stability parameters (PDI <0.2, one-month stability) that are critical for reproducible experimental and preclinical batch performance.

• [1] Pinheiro do Nascimento L, Tsapis N, Michel JP, et al. Mannosylation of budesonide palmitate nanoprodrugs for improved macrophage targeting. Eur J Pharm Biopharm. 2022;170:91-103. DOI: 10.1016/j.ejpb.2021.12.002. View Source

PEG Shielding Density and Mannose Ligand Accessibility

In a systematic investigation of PEG/α-mannose dual-modified nanoparticles incorporating DSPE-PEG2000 and a mannose-bearing lipid, Concanavalin A (Con-A) recognition — a surrogate for mannose receptor binding — was quantitatively correlated to PEG surface density [1]. The recognition ability reached its maximum at a PEG crowding parameter of approximately 0.75, where the PEG chains occupy 75% of the surface area they would in an unperturbed state. At a crowding parameter of 1.0 (full surface coverage by PEG in the unperturbed state), mannose recognition was drastically reduced, indicating that excessive PEG shielding sterically occludes the mannose ligand from receptor engagement [1]. This finding is corroborated by Yeo et al. (2024), who demonstrated that low PEG shielding sLNP-DPMs showed superior in vitro macrophage uptake while high PEG shielding sLNP-DPMs favored in vivo spleen accumulation, confirming that the optimal PEG-to-mannose ratio differs between in vitro and in vivo contexts [2].

PEG Shielding Density

Reported

Maximal Con-A recognition at PEG crowding ~0.75; abolished at ≥1.0

PEG density controls mannose ligand accessibility.

Excessive shielding blocks receptor engagement; co-optimize PEG/mannose ratio.

Evidence Dimension	Mannose ligand recognition (Con-A binding) as a function of PEG surface crowding on nanoparticles
Target Compound Data	Maximum Con-A recognition at PEG crowding parameter ~0.75; recognition drastically reduced at crowding parameter ≥1.0
Comparator Or Baseline	Nanoparticles with varying PEG densities: DSPE-PEG2000 + mannose-bearing lipid + DOTAP; crowding parameter systematically varied from below 0.75 to above 1.0
Quantified Difference	Con-A recognition approximately maximal at PEG crowding ~0.75 vs. nearly abolished at crowding ≥1.0; quantitative SAXS- and DLS-derived structural parameters used to calculate crowding
Conditions	Nanoparticles composed of α-mannose-bearing lipid, DOTAP, and DSPE-PEG2000; characterized by DLS, SAXS, FFF, and QCM; Con-A binding assay on QCM sensor

Why This Matters

This evidence establishes that purchasing DSPE-PEG-Mannose is not sufficient — the molar ratio of mannosylated to non-mannosylated PEG-lipid in the final formulation must be calibrated. A formulation containing excessive DSPE-mPEG may sterically shield the mannose ligand, rendering the targeting function ineffective. This ligand accessibility dimension distinguishes DSPE-PEG-Mannose from non-PEGylated mannosylated lipids where ligand occlusion is not a concern but stealth properties are absent.

• [1] Takechi-Haraya Y, Goda Y, Sakai-Kato K, et al. Competition of PEG coverage density and con-A recognition in mannose/PEG bearing nanoparticles. Colloids Surf B Biointerfaces. 2016;146:642-648. DOI: 10.1016/j.colsurfb.2016.06.043. View Source
• [2] Yeo S, Kim MJ, Shim G, et al. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. Int J Pharm. 2024;662:124540. DOI: 10.1016/j.ijpharm.2024.124540. View Source

Optimal Mannose Ligand Density for Dendritic Cell Transfection

In a systematic screen of cationic lipoplex formulations for dendritic cell (DC) gene delivery, the optimal transfection performance — measured by GFP expression in DC2.4 cells — was achieved using 10 mol% Mannose-PEG3000-DSPE combined with 60 mol% BCAT (an acid-labile cationic lipid) and 30 mol% DOPE (a fusogenic helper lipid). Non-targeted formulations lacking mannose-PEG-DSPE showed low transfection efficiency in DCs, and mannose-targeted lipofectamine complexes also demonstrated high GFP expression levels relative to non-targeted lipofectamine controls [1]. The study further established that the mannose targeting effect was synergistic with the acid-labile, fusogenic properties of the BCAT/DOPE lipid matrix — mannose alone was insufficient without endosomal escape functionality — indicating that DSPE-PEG-Mannose is a necessary but not sufficient component for efficient DC transfection [1].

Optimal DC Ligand Density

Head-to-head

10 mol% Mannose-PEG3000-DSPE with BCAT/DOPE matrix

Reported optimal ligand density for dendritic cell transfection.

Synergistic with endosomolytic helper lipids; mannose alone insufficient.

Evidence Dimension	GFP transgene expression efficiency in dendritic cells (DC2.4 cell line) using cationic lipoplexes
Target Compound Data	10 mol% Mannose-PEG3000-DSPE + 60 mol% BCAT + 30 mol% DOPE: highest transfection efficiency among all formulations tested
Comparator Or Baseline	Non-targeted formulations (no mannose-PEG-DSPE): low transfection efficiency; Non-targeted lipofectamine controls: lower GFP expression
Quantified Difference	Mannose-targeted formulations achieved substantially higher GFP expression vs. non-targeted formulations (exact fold-change not reported in abstract); 10 mol% mannose-PEG-DSPE identified as the optimal ligand density
Conditions	DC2.4 murine dendritic cell line; gWIZ GFP plasmid; N/P ratio optimization; lipoplex formulations with Mannose-PEG3000-DSPE, BCAT, and DOPE

Why This Matters

For researchers procuring DSPE-PEG-Mannose for DC-based vaccine or gene delivery applications, this study defines 10 mol% as the empirically optimal mannose-PEG-DSPE incorporation level — providing a starting point for formulation design that non-mannosylated DSPE-PEG variants cannot offer.

• [1] Kim HK, Wei H, Kulkarni A, Pogranichniy RM, Thompson DH. Effective targeted gene delivery to dendritic cells via synergetic interaction of mannosylated lipid with DOPE and BCAT. Biomacromolecules. 2012;13(3):636-644. DOI: 10.1021/bm2012855. View Source

DSPE-PEG-Mannose: Key Application Scenarios

Spleen-Targeted mRNA and siRNA LNP Vaccines

For nucleic acid vaccines that require delivery to splenic antigen-presenting cells, DSPE-PEG-Mannose incorporation into LNPs at a DPM/DP molar ratio of 5/5 under high PEG shielding conditions provides a 2.7-fold increase in red pulp spleen accumulation over naked LNPs in vivo [1]. This targeting gain is achievable only when both the PEG shielding density and mannose ligand density are jointly optimized — low PEG shielding favors in vitro uptake but high PEG shielding is required for in vivo spleen delivery [1]. Procurement of DSPE-PEG-Mannose with a defined PEG molecular weight (e.g., PEG2000) is essential because PEG length influences the crowding parameter that controls ligand accessibility [2].

Kupffer Cell-Selective Hepatic Delivery

When the therapeutic target is liver-resident Kupffer cells rather than hepatocytes, DSPE-PEG-Mannose is the ligand of choice. Direct comparative biodistribution data show that mannosylation directs liposomes toward non-parenchymal (Kupffer) cells, while galactosylation produces a 93:7 parenchymal-to-non-parenchymal ratio favoring hepatocytes [3]. Using DSPE-PEG-Galactose or plain PEG-DSPE in this context would result in the majority of payload being delivered to the wrong hepatic cell population — a quantifiable procurement error.

Dendritic Cell-Based Genetic Vaccines with Optimized Mannose Density

For DC-targeted plasmid DNA or mRNA vaccines, DSPE-PEG-Mannose should be formulated at approximately 10 mol% of the total lipid composition, based on empirical optimization in DC2.4 cells showing that this density maximizes GFP transgene expression when combined with endosomolytic helper lipids (BCAT/DOPE) [4]. Non-targeted formulations lacking mannose-PEG-DSPE consistently underperform in DC transfection. This defined optimal ligand density distinguishes DSPE-PEG-Mannose from alternative targeting approaches where optimal incorporation levels are not empirically established.

Stable Macrophage-Targeted Nanoprodrug Formulations

For sustained-release nanoprodrug formulations targeting macrophages in inflammatory disease, DSPE-PEG-Mannose can be incorporated at up to 75% of the lipid composition while maintaining a particle size of ~200 nm, PDI below 0.2, and colloidal stability for one month at 4 °C [5]. The mannose receptor-mediated uptake has been independently confirmed through mannan competition studies, and near-100% encapsulation efficiency of hydrophobic prodrugs is achievable. These formulation parameters are directly relevant to industrial process development where batch-to-batch reproducibility and storage stability are critical procurement criteria.

Application

Selection Property

Validation Focus

Spleen-targeted nucleic acid vaccine research

Mannose/PEG shielding co-optimization

In vivo spleen accumulation endpoints

Kupffer cell-selective hepatic delivery studies

Mannose vs. galactose intrahepatic distribution

Parenchymal/non-parenchymal cell distribution review

Dendritic cell gene delivery research

Ligand density optimization context

Transfection efficiency endpoint

Macrophage-targeted nanoprodrug formulation

Formulation stability at high mannose incorporation

Colloidal stability and receptor-mediated uptake endpoints

• [1] Yeo S, Kim MJ, Shim G, et al. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. Int J Pharm. 2024;662:124540. View Source
• [2] Takechi-Haraya Y, Goda Y, Sakai-Kato K, et al. Competition of PEG coverage density and con-A recognition in mannose/PEG bearing nanoparticles. Colloids Surf B Biointerfaces. 2016;146:642-648. View Source
• [3] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. J Drug Target. 1999;7(1):53-63. View Source
• [4] Kim HK, Wei H, Kulkarni A, Pogranichniy RM, Thompson DH. Effective targeted gene delivery to dendritic cells via synergetic interaction of mannosylated lipid with DOPE and BCAT. Biomacromolecules. 2012;13(3):636-644. View Source
• [5] Pinheiro do Nascimento L, Tsapis N, Michel JP, et al. Mannosylation of budesonide palmitate nanoprodrugs for improved macrophage targeting. Eur J Pharm Biopharm. 2022;170:91-103. View Source